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Compound of Interest

Compound Name:
2-Amino-5-bromothiazole

hydrobromide

Cat. No.: B1273002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

protocols for 2-Amino-5-bromothiazole hydrobromide, a key building block in

pharmaceutical research and development. Adherence to these guidelines is crucial for

ensuring a safe laboratory environment and minimizing potential risks associated with this

compound.

Core Safety & Hazard Information
2-Amino-5-bromothiazole hydrobromide is a chemical that requires careful handling due to

its potential health effects. While some suppliers may classify it as non-hazardous under

specific regulations, a comprehensive review of available Safety Data Sheets (SDS) indicates

potential hazards that necessitate precautionary measures.[1] The primary routes of exposure

are inhalation, ingestion, and skin or eye contact.

Hazard Identification and Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. The classifications for 2-
Amino-5-bromothiazole hydrobromide are summarized below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[2]

[3][4][5]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[3]

[6]

Serious Eye Damage/Eye

Irritation
2 / 2A

H319: Causes serious eye

irritation.[2][3][4][5][6]

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation.[3][6]

GHS Pictogram:

alt text

(GHS07)[5]

Signal Word: Warning[2][3][4][5]

Precautionary Statements
A comprehensive list of precautionary statements is provided to guide safe handling, response,

storage, and disposal.
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[3][6]

P264

Wash hands and any exposed

skin thoroughly after handling.

[3][4][6]

P270
Do not eat, drink or smoke

when using this product.[4]

P271
Use only outdoors or in a well-

ventilated area.[6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3][4]

[6]

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[5]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[6]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3][6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][3][4][6]

P312
Call a POISON CENTER or

doctor if you feel unwell.[6]
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P330 Rinse mouth.[4]

P337 + P313
If eye irritation persists: Get

medical advice/attention.[5]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[6]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[6]

P405 Store locked up.[3]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[4][5][6]

Experimental Protocols: Safe Handling in a
Laboratory Setting
The following protocols outline the necessary precautions for handling 2-Amino-5-
bromothiazole hydrobromide in a research environment.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.echemi.com/sds/2-amino-5-bromothiazole-monohydrobromide-pd180630105451.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/128023
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.chemicalbook.com/msds/2-amino-5-bromothiazole-monohydrobromide.htm
https://www.echemi.com/sds/2-amino-5-bromothiazole-monohydrobromide-pd180630105451.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/128023
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.benchchem.com/product/b1273002?utm_src=pdf-body
https://www.benchchem.com/product/b1273002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Type Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[4][7]

Skin Protection

Wear impervious clothing and chemical-

resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use.[2][4][7][8]

Respiratory Protection

For nuisance exposures, use a type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection, use a full-face respirator

with appropriate cartridges (e.g., OV/AG/P99 in

the US or ABEK-P2 in the EU).[2][4][7]

Engineering Controls
Ventilation: Handle the compound in a well-ventilated area.[4] Use of a chemical fume hood

is recommended to minimize inhalation of dust and vapors.[2]

General Handling and Hygiene
Avoid contact with skin, eyes, and clothing.[1][2][8]

Avoid formation of dust and aerosols.[2][4]

Wash hands thoroughly before breaks and at the end of the workday.[8]

Keep away from foodstuffs, beverages, and feed.[8]

Remove all soiled and contaminated clothing immediately.[8]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][3][4][6][7]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing.

Consult a doctor if irritation persists.[1][2][3][4][6]

[7]

Eye Contact

Rinse cautiously with water for at least 15

minutes, also under the eyelids. Remove

contact lenses, if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[1][2][3][6][7]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][2][4][6][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[1][2][4][7]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides, nitrogen oxides, sulfur oxides, and hydrogen bromide.[6][8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][2][6][7][8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (PPE). Avoid dust formation and breathing vapors, mist, or gas.[2][4][6]

[7][8]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2][4]

Methods for Containment and Cleaning Up: Sweep up and shovel the material.[1][6] Collect

in suitable, closed containers for disposal.[2][4] Avoid creating dust.

Storage and Disposal
Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated

place.[2][4][6] This material is reported to be hygroscopic and air-sensitive, so storage under

an inert atmosphere is recommended.[6]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.[1][4]

Visualized Workflows
The following diagrams illustrate key safety and handling workflows.
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Workflow for Handling 2-Amino-5-bromothiazole Hydrobromide

Preparation

Handling

Post-Experiment

Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Engineering Controls
(Fume Hood) are Operational

Weigh Compound in
Vented Enclosure

Proceed to Handling

Perform Experiment
in Fume Hood

Avoid Dust Generation

Decontaminate Work Area

Proceed to Cleanup

Dispose of Waste in
Designated Containers

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General Laboratory Handling Workflow.
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Accidental Spill Response Protocol

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(incl. Respiratory Protection)

Ensure Adequate Ventilation

Contain Spill
(Prevent Spread to Drains)

Clean Up Spill
(Sweep solid material)

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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